Cas no 866480-77-5 (4-(4-chlorophenyl)-2-(ethanesulfonyl)-6-(trifluoromethyl)pyrimidine)

• Product Name: 4-(4-chlorophenyl)-2-(ethanesulfonyl)-6-(trifluoromethyl)pyrimidine
• CAS No: 866480-77-5
• MF: C₁₃H₁₀ClF₃N₂O₂S
• MW: 350.743911266327
• MDL: MFCD05861656
• CID: 3059695
• PubChem ID: 19588586
• Update Time: 2025-04-21

4-(4-chlorophenyl)-2-(ethanesulfonyl)-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chloro-phenyl)-2-ethanesulfonyl-6-trifluoromethyl-pyrimidine
• 4-(4-chlorophenyl)-2-(ethanesulfonyl)-6-(trifluoromethyl)pyrimidine
• AKOS000311346
• BBL040137
• 866480-77-5
• KNCXPBDBWIVBKM-UHFFFAOYSA-N
• 4-(4-chlorophenyl)-2-(ethylsulfonyl)-6-(trifluoromethyl)pyrimidine
• SCHEMBL20980402
• AB01299887-01
• EN300-230038
• NCGC00273394-02
• 4-(4-chlorophenyl)-2-ethylsulfonyl-6-(trifluoromethyl)pyrimidine
• STK349916

• MDL： MFCD05861656
• Inchi： 1S/C13H10ClF3N2O2S/c1-2-22(20,21)12-18-10(7-11(19-12)13(15,16)17)8-3-5-9(14)6-4-8/h3-7H,2H2,1H3
• InChI Key： KNCXPBDBWIVBKM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(C(F)(F)F)=NC(=N1)S(CC)(=O)=O

Computed Properties

• Exact Mass: 350.0103609Da
• Monoisotopic Mass: 350.0103609Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 68.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines